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Compound of Interest

Compound Name: Direct Black 168

Cat. No.: B12375425

This technical guide provides an in-depth overview of the chemical and physical properties,
synthesis, and applications of the trisazo dye, Direct Black 168 (C.I. 335475). The information
is intended for researchers, scientists, and professionals in drug development and related
chemical industries, offering detailed data and procedural insights.

Core Molecular and Chemical Identity

Direct Black 168 is a synthetic organic dye belonging to the trisazo class, characterized by the
presence of three azo groups (-N=N-). It is primarily used in the textile and leather industries for
its strong affinity to cellulosic fibers.

Molecular Formula and Weight:

There are slight variations in the reported molecular formula and weight for Direct Black 168,
likely stemming from different states of hydration or salt forms. The most frequently cited and
detailed chemical identity is provided below.
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Identifier

Value

Chemical Name

trisodium 4-amino-3-[[4-[[4-[(2-amino-4-
hydroxyphenyl)azo]phenyl]Jamino]-3-
sulphonatophenyl]azo]-5-hydroxy-6-
(phenylazo)naphthalene-2,7-disulphonate

C.l. Name Direct Black 168
C.I. Number 335475
CAS Number 85631-88-5

Molecular Formula

Cs4H24NaNasz011S3[1][2][3]

Molecular Weight

899.77 g/mol [1][3]

Quantitative Physicochemical and Performance

Data

The following table summarizes the key quantitative properties of Direct Black 168, crucial for

its application in dyeing processes.

Property

Value

Physical Form

Black Powder

Solubility at 90°C

50 g/L[4]

Insolubles 0.15% wiwl[4]
pH of Aqueous Solution 6-8

Light Fastness 3[41[5]
Washing Fastness 1-2[4][5]
Rubbing Fastness (Dry) 4[5]

Rubbing Fastness (Wet) 3[5]
Perspiration Fastness 3[4]
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Experimental Protocols
Synthesis of Direct Black 168

The manufacturing of Direct Black 168 is a multi-step process involving sequential
diazotization and azo coupling reactions. The following is a generalized experimental protocol
based on common synthesis routes for trisazo dyes.

Materials:

4,4'-diaminodiphenylamine-2-sulfonic acid (PP-Acid)
¢ H-Acid (4-amino-5-hydroxynaphthalene-2,7-disulfonic acid)
e Aniline

e m-Aminophenol

e Sodium Nitrite (NaNO2)

e Hydrochloric Acid (HCI)

e Sodium Hydroxide (NaOH)

e Sodium Bicarbonate (NaHCO3)

e Sodium Chloride (NaCl)

e Ice

Procedure:

 First Diazotization and Coupling:

o Dissolve a molar equivalent of 4,4'-diaminodiphenylamine-2-sulfonic acid in water with
sodium hydroxide.

o In a separate vessel, prepare a solution of hydrochloric acid and crushed ice, maintaining
the temperature at 0-5°C.
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o Slowly add the dissolved PP-Acid solution to the acidic ice mixture.

o Add a stoichiometric amount of sodium nitrite solution to initiate the diazotization reaction,
confirmed by a positive reaction on starch-iodide paper.

o In a separate container, dissolve H-Acid in water, adjusting the pH with sodium hydroxide
until fully dissolved.

o Slowly add the H-Acid solution to the diazonium salt solution, maintaining a temperature of
10-15°C and a slightly acidic pH. This forms the first intermediate.

e Second Diazotization and Coupling:

o Prepare a diazonium salt of aniline by dissolving it in hydrochloric acid, cooling to 0-5°C,
and adding sodium nitrite solution.

o Add this aniline diazonium salt solution to the first intermediate solution. The pH is
carefully controlled during this coupling step.

e Third Coupling:
o Dissolve m-aminophenol in a sodium hydroxide solution.

o Add this solution to the product from the second coupling step, maintaining an alkaline pH
and a temperature of approximately 15°C.

e Isolation and Purification:
o After the final coupling is complete, heat the mixture to approximately 60°C.
o Adjust the pH to near neutral with hydrochloric acid.
o Add sodium chloride to salt out the dye.

o Filter the precipitate, wash with a brine solution, and dry to obtain the final Direct Black
168 product.

Application Protocol: Dyeing of Cotton Fabric
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This protocol describes a standard laboratory procedure for dyeing cotton fabric with Direct
Black 168.

Materials:

Direct Black 168

» Cotton fabric

e Sodium Chloride (NaCl) or Sodium Sulfate (NazSOa4) as an electrolyte

e Sodium Carbonate (NazCO:s) as a fixing agent (optional, for improved fastness)
o Deionized water

o Beakers, heating mantle, stirring rod

Procedure:

o Preparation of the Dyebath:

o Calculate the required amount of Direct Black 168 based on the weight of the fabric (e.g.,
1% on weight of fabric).

o Prepare a stock solution by pasting the dye with a small amount of cold water and then
dissolving it in boiling deionized water.

o Fill a beaker with the required volume of water to achieve a specific liquor-to-goods ratio
(e.g., 20:1).

o Add the dissolved dye solution to the beaker.

o Add a calculated amount of electrolyte, such as sodium chloride (e.g., 10 g/L), to the
dyebath.

e Dyeing Process:

o Introduce the pre-wetted cotton fabric into the dyebath at room temperature.
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o Raise the temperature of the dyebath to 90-95°C over 30 minutes.

o Maintain this temperature for 60-90 minutes, ensuring the fabric is fully immersed and
agitated periodically.

e Rinsing and Aftertreatment:
o After the dyeing period, allow the dyebath to cool slightly.
o Remove the fabric and rinse it thoroughly with cold water to remove unfixed dye.

o Perform a soaping treatment by washing the fabric in a hot solution (e.g., 80°C) containing
a non-ionic detergent (e.g., 2 g/L) for 15-20 minutes to improve wash fastness.

o Rinse the fabric again with hot and then cold water.

o Squeeze out excess water and allow the fabric to air dry.

Process and Workflow Visualizations

The following diagrams illustrate the key processes related to Direct Black 168.
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Caption: Synthesis workflow for Direct Black 168.
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Caption: Experimental workflow for dyeing cotton with Direct Black 168.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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